2-Cyano-6-fluoro-3-nitropyridine

• Molecular Formula: C6H2FN3O2
• Molecular Weight: 167.10 g/mol
• IUPAC Name: 6-fluoro-3-nitropyridine-2-carbonitrile
• InChI: InChI=1S/C6H2FN3O2/c7-6-2-1-5(10(11)12)4(3-8)9-6/h1-2H
• InChI Key: DOESITSDBOTCGK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC(=C1[N+](=O)[O-])C#N)F

Description

2-Cyano-6-fluoro-3-nitropyridine is a useful research compound. Its molecular formula is C6H2FN3O2 and its molecular weight is 167.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 6-chloro-2-cyano-3-nitropyridine [Colbry, N. L.; Elslager, E. F. ; Werbel, L. M.; J. Het. Chem., 1984, 21, 1521-1525] (10.0 g, 0.054 mol) and KF (9.48 g, 0.163 mol) in MeCN (200 mL) is heated under reflux with stirring for 18 h, then poured into water and extracted with EtOAc. The extract is washed with water and worked up, and the residue is chromatographed on silica gel, eluting with EtOAc/petroleum ether (3:7), to give after removal of the solvent under reduced pressure 2-cyano-6-fluoro-3-nitropyridine (7.2 g, 79%). 1H NMR (CDCl3) δ 8.79 (1H, dd, J=9.0, 6.0 Hz), 7.48 (1H, dd, J=9.0, 3.0 Hz).